Cas no 5004-48-8 (4-methyl-1,2-dihydrophthalazin-1-one)

4-methyl-1,2-dihydrophthalazin-1-one structure
5004-48-8 structure
Product Name:4-methyl-1,2-dihydrophthalazin-1-one
CAS No:5004-48-8
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD00234527
CID:377016
PubChem ID:21103
Update Time:2025-04-19

4-methyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methylphthalazin-1(2H)-one
    • Hydroxy-4-methylphthalazine
    • 1(2H)-Phthalazinone,4-methyl-
    • 4-methyl-2H-phthalazin-1-one
    • 4-Methylphthalazin-1-ol
    • 4-METHYL-1(2H)-PHTHALAZINONE
    • 4-Methyl-1-phthalazinol
    • 4-methyl-1-phthalazone
    • 4-methyl-2-hydrophthalazin-1-one
    • 4-methyl-1,2-dihydrophthalazin-1-one
    • HMS2742N05
    • EN300-17094
    • CL-224747
    • AC-907/25004909
    • 1-Hydroxy-4-methylphthalazine
    • CHEMBL1399916
    • SMR000414227
    • MB00345
    • 1(2H)-Phthalazinone, 4-methyl-
    • HMS1756E14
    • SCHEMBL555280
    • NSC 116342
    • DTXSID40198192
    • NCGC00246355-01
    • SY083782
    • AS-37954
    • CS-0067998
    • GEO-04153
    • MFCD00024098
    • HMS1654L09
    • NSC-116342
    • 4-Methyl-1-phthalazinol;4-Methyl-1-phthalazinone
    • QRNVHFPDZAZUGX-UHFFFAOYSA-N
    • NSC116342
    • AKOS002212270
    • 5004-48-8
    • MLS000777792
    • AKOS001049804
    • FT-0635508
    • 4-Methyl-(2H)-phthalazin-1-one
    • Z56877312
    • SCHEMBL8273098
    • 4-methylphthalazinone
    • STK877962
    • ALBB-024861
    • MDL: MFCD00234527
    • Inchi: 1S/C9H8N2O/c1-6-7-4-2-3-5-8(7)9(12)11-10-6/h2-5H,1H3,(H,11,12)
    • InChI Key: QRNVHFPDZAZUGX-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C)=NN1

Computed Properties

  • Exact Mass: 160.06400
  • Monoisotopic Mass: 160.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.26
  • Melting Point: 223-224°C
  • Boiling Point: 423.3℃ at 760mmHg
  • Flash Point: 209.8°C
  • Refractive Index: 1.644
  • PSA: 45.75000
  • LogP: 1.23150

4-methyl-1,2-dihydrophthalazin-1-one Security Information

4-methyl-1,2-dihydrophthalazin-1-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-1,2-dihydrophthalazin-1-one Pricemore >>

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